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Compound of Interest

Compound Name: Ethyl 4-chlorocinnamate

Cat. No.: B1588476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of Ethyl 4-
chlorocinnamate, a significant compound in synthetic chemistry. It serves as a crucial

intermediate in the production of pharmaceuticals and agrochemicals and finds application in

the fragrance industry.[1] This document details its chemical and physical characteristics,

safety information, and established experimental protocols for its synthesis.

Chemical Identity and Physical Properties
Ethyl 4-chlorocinnamate, systematically named ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate,

is an ester derivative of 4-chlorocinnamic acid.[2][3] The (E)-isomer is the most commonly

encountered form. The compound is identified by two primary CAS Numbers: 24393-52-0,

which is most frequently cited, and 6048-06-2.[1][2][3][4][5][6]

The fundamental chemical identifiers for Ethyl 4-chlorocinnamate are summarized below.
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Identifier Value Reference(s)

IUPAC Name
ethyl (E)-3-(4-

chlorophenyl)prop-2-enoate
[2]

Molecular Formula C₁₁H₁₁ClO₂ [1][4][6]

Molecular Weight 210.66 g/mol [3][4][5]

Primary CAS Number 24393-52-0 [2][3][4][6]

Alternate CAS Number 6048-06-2 [1][5]

The physical properties of Ethyl 4-chlorocinnamate have been reported across various

sources. It is important to note that discrepancies exist in the literature for values such as

boiling point and density, which may be attributable to different experimental conditions or the

presence of isomers.

Property Value Reference(s)

Melting Point 49-51 °C [3]

Boiling Point 136-137 °C @ 0.8 Torr [3]

307.9 °C @ 760 mmHg [4]

Density 1.177 ± 0.06 g/cm³ (Predicted) [3]

1.178 g/cm³ [4]

Flash Point 151.9 °C [4]

Refractive Index 1.562 [4]

LogP 2.916 [5]

Vapor Pressure 0.000703 mmHg @ 25°C [4]

Safety and Handling
Ethyl 4-chlorocinnamate is classified as a hazardous substance. It is known to cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2]
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Precautionary Measures:

Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, or vapors. Wear

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.[2][7]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from

incompatible materials such as strong oxidizing agents.[2]

First Aid: In case of contact, flush the affected area with copious amounts of water. If inhaled,

move to fresh air. Seek medical attention if irritation persists.[2]

Hazardous decomposition products upon combustion include carbon oxides and hydrogen

chloride gas.[2][7]

Experimental Protocols: Synthesis
The synthesis of Ethyl 4-chlorocinnamate is most commonly achieved via the Wittig reaction.

An alternative conceptual pathway involves the synthesis of its parent acid, 4-chlorocinnamic

acid, through the Perkin reaction, followed by esterification.

The Wittig reaction provides a reliable method for forming the carbon-carbon double bond in

Ethyl 4-chlorocinnamate from an aldehyde and a phosphonium ylide.[8][9][10] This reaction is

known for its high efficiency and stereoselectivity, typically favoring the formation of the (E)-

alkene with stabilized ylides.[8][11]

Methodology:

Reaction Setup: A solution of 4-chlorobenzaldehyde (1.0 equivalent) and

(carbethoxymethylene)triphenylphosphorane (1.05 equivalents) is prepared in a suitable

solvent, such as toluene.

Reaction Execution: The mixture is refluxed for approximately 2 hours. The reaction progress

can be monitored by Thin Layer Chromatography (TLC).

Work-up:

The reaction mixture is cooled to room temperature.
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The solvent is concentrated under reduced pressure.

Hexane is added to precipitate the triphenylphosphine oxide byproduct.

The mixture is allowed to stand, typically overnight, to ensure complete precipitation.

Isolation and Purification:

The solid triphenylphosphine oxide is removed by filtration.

The filtrate, containing the crude product, is concentrated by evaporation.

The crude product is purified by vacuum distillation, collecting the fraction that boils at

approximately 130°C at 0.5 mm Hg.
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Workflow for the Wittig Synthesis of Ethyl 4-chlorocinnamate.

The Perkin reaction is a classic method for synthesizing α,β-unsaturated aromatic acids.[12]

[13][14] It involves the condensation of an aromatic aldehyde (4-chlorobenzaldehyde) with an

acid anhydride (acetic anhydride) in the presence of a weak base, typically the sodium salt of

the corresponding acid (sodium acetate).[15][16] The resulting 4-chlorocinnamic acid can then

be esterified to yield the target compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1588476?utm_src=pdf-body-img
https://www.benchchem.com/product/b1588476?utm_src=pdf-body
https://www.jk-sci.com/blogs/resource-center/perkin-reaction-jk
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_of_trans_Cinnamic_Acid_via_Perkin_Reaction.pdf
https://satheejee.iitk.ac.in/article/chemistry/perkin-reaction-mechanism/
https://www.scribd.com/document/435244495/perkinrxn
https://byjus.com/chemistry/perkin-reaction-mechanism/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Chlorobenzaldehyde

Condensation Reaction
(High Temperature)

Acetic Anhydride Base Catalyst
(e.g., Sodium Acetate)

Intermediate

Hydrolysis

4-Chlorocinnamic Acid

Esterification
(Ethanol, Acid Catalyst)

Ethyl 4-chlorocinnamate

Click to download full resolution via product page

Conceptual pathway for the synthesis of Ethyl 4-chlorocinnamate via the Perkin reaction.

Applications and Reactivity
Ethyl 4-chlorocinnamate serves as a versatile building block in organic synthesis. Its

reactivity is centered around the ester functionality and the carbon-carbon double bond,
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allowing for a variety of chemical transformations.

Ester Hydrolysis/Transesterification: The ethyl ester can be hydrolyzed to the parent

carboxylic acid or transesterified with other alcohols.

Double Bond Reduction: The alkene can be hydrogenated to yield the corresponding

saturated propanoate derivative.

Heck Reaction: As an activated alkene, it can participate in palladium-catalyzed cross-

coupling reactions like the Mizoroki-Heck reaction.[4]

These reactions make it a valuable precursor for synthesizing more complex molecules with

potential applications in medicinal chemistry and materials science.[1]
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Key chemical transformations of Ethyl 4-chlorocinnamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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